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This guide provides a comprehensive comparison of the photostability of Disperse Red 65, a

widely used monoazo dye, against established industry standards. The data and protocols

presented herein are intended for researchers, scientists, and professionals in the drug

development and textile industries who require reliable information on the light fastness of this

dye.

Executive Summary
Disperse Red 65 exhibits good to very good light fastness, making it a suitable candidate for

applications requiring resistance to fading upon light exposure. When tested under

standardized conditions, its performance is comparable to high industry benchmarks. This

guide details the experimental protocols for photostability testing and presents the performance

data of Disperse Red 65 in a clear, comparative format.

Data Presentation: Photostability of Disperse Red
65
The photostability of Disperse Red 65 has been evaluated using internationally recognized

standards: the American Association of Textile Chemists and Colorists (AATCC) and the

International Organization for Standardization (ISO). The results are summarized in the table

below.
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Standard Test Method
Light Fastness
Rating

Interpretation

AATCC 16-2004 6[1] Good

ISO 105-B02 5-6[1] Good to Very Good

Note: The light fastness is rated on the Blue Wool Scale, which ranges from 1 (very poor) to 8

(outstanding)[2][3]. A higher rating indicates greater resistance to fading.

Experimental Protocol: Photostability Testing
The following protocol is a generalized procedure based on the AATCC Test Method 16 and

ISO 105-B02 for assessing the color fastness to light of textiles.[4][5][6][7]

1. Objective: To determine the resistance of a dyed textile to the fading effect of light.

2. Materials and Apparatus:

Textile specimen dyed with Disperse Red 65.
Blue Wool Standard reference fabrics (ISO 105-B08 or AATCC L2-L9).[4][8]
Xenon arc lamp fading apparatus, capable of providing a spectral distribution similar to
natural daylight (D65).[4][9][10]
Opaque masks for covering portions of the specimens and standards.
Grey Scale for Assessing Change in Colour (ISO 105-A02).[4]
Spectrophotometer or colorimeter for quantitative color measurement (optional).

3. Procedure:

4. Reporting:

Report the numerical rating for light fastness based on the Blue Wool Standard that most
closely matches the fading of the test specimen.
Specify the test method used (ISO 105-B02 or AATCC 16).
Note the type of light source and the exposure conditions.
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The following diagram illustrates the key steps in the photostability testing process.

Experimental Workflow for Photostability Testing

Preparation

Exposure
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Test Specimen (Disperse Red 65)

Mask a portion of Specimen and Standards

Blue Wool Standards

Expose in Xenon Arc Fading Apparatus

Compare Fading of Specimen to Standards

Assign Light Fastness Rating (1-8)

Click to download full resolution via product page

Caption: A flowchart of the photostability testing process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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